2-(1-Chloroethyl)-1,3-oxazole-4-carboxylic acid

• IUPAC Name: 2-(1-chloroethyl)-1,3-oxazole-4-carboxylic acid
• InChI: InChI=1S/C6H6ClNO3/c1-3(7)5-8-4(2-11-5)6(9)10/h2-3H,1H3,(H,9,10)
• InChI Key: IVSXSHQUBOWHKZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC(=CO1)C(=O)O)Cl
• Molecular Formula: C6H6ClNO3
• Molecular Weight: 175.57 g/mol

Description

2-(1-Chloroethyl)-1,3-oxazole-4-carboxylic acid is a heterocyclic compound featuring a 1,3-oxazole core substituted at position 2 with a 1-chloroethyl group and at position 4 with a carboxylic acid moiety. The carboxylic acid group enhances hydrophilicity, enabling solubility in aqueous environments and facilitating interactions with biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-Chloroethyl)-1,3-oxazole-4-carboxylic acid typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 2-amino-2-chloroethanol with diethyl oxalate, followed by cyclization to form the oxazole ring. The reaction conditions often require the use of a base such as sodium ethoxide and heating to facilitate the cyclization process.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the desired compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-(1-Chloroethyl)-1,3-oxazole-4-carboxylic acid can undergo various chemical reactions, including:

Substitution Reactions: The chloroethyl group can be substituted by nucleophiles such as amines or thiols.

Oxidation Reactions: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction Reactions: Reduction can be used to convert the carboxylic acid group to an alcohol or other derivatives.

Common Reagents and Conditions

Substitution: Reagents such as sodium azide or potassium thiocyanate in the presence of a suitable solvent like dimethylformamide (DMF).

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Major Products Formed

Substitution: Formation of 2-(1-azidoethyl)-1,3-oxazole-4-carboxylic acid or 2-(1-thiocyanatoethyl)-1,3-oxazole-4-carboxylic acid.

Oxidation: Formation of 2-(1-chloroethyl)-1,3-oxazole-4-carboxylic acid derivatives with additional oxygen-containing functional groups.

Reduction: Formation of 2-(1-chloroethyl)-1,3-oxazole-4-methanol.

Scientific Research Applications

2-(1-Chloroethyl)-1,3-oxazole-4-carboxylic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 2-(1-Chloroethyl)-1,3-oxazole-4-carboxylic acid depends on its specific application. In medicinal chemistry, it may act by interacting with specific molecular targets such as enzymes or receptors. The chloroethyl group can form covalent bonds with nucleophilic sites on proteins or DNA, leading to inhibition of enzyme activity or disruption of cellular processes. The oxazole ring can also participate in hydrogen bonding and π-π interactions, enhancing its binding affinity to target molecules.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table summarizes key structural and physicochemical differences between 2-(1-chloroethyl)-1,3-oxazole-4-carboxylic acid and related analogs:

Compound Name	Substituent (Position)	Molecular Formula	Molecular Weight	CAS Number	Notable Properties/Activities	Reference
2-(1-Chloroethyl)-1,3-oxazole-4-carboxylic acid	1-Chloroethyl (2)	C₇H₇ClNO₃	~187.6	N/A	Hypothetical alkylating agent	N/A
2-(1-Methoxyethyl)-1,3-oxazole-4-carboxylic acid	1-Methoxyethyl (2)	C₇H₉NO₄	171.15	1566576-18-8	Lab scaffold, versatile
2-(2-Chlorophenyl)-1,3-oxazole-4-carboxylic acid	2-Chlorophenyl (2)	C₁₀H₆ClNO₃	223.62	1247706-41-7	Aromatic substitution
5-Methyl-2-phenyl-1,3-oxazole-4-carboxylic acid	Phenyl (2), Methyl (5)	C₁₁H₉NO₃	203.19	18735-74-5	High melting point (182–183°C)
2-Methyl-5-{methyl[...]}-1,3-oxazole-4-carboxylic acid	Complex substituents	Varies	Varies	N/A	Vasoactive/constrictor effects

Key Observations:

• Chloroethyl vs. The methoxyethyl analog, however, may exhibit better metabolic stability due to reduced reactivity .
• Chloroethyl vs. Chlorophenyl : The 2-chlorophenyl substituent introduces aromaticity and planar geometry, which may enhance π-π stacking interactions with biological targets. In contrast, the aliphatic chloroethyl group could improve lipophilicity, aiding membrane permeability .
• Carboxylic Acid Position : All analogs share the 4-carboxylic acid group, enabling hydrogen bonding and salt formation, critical for solubility and target binding.

Nitrosourea Derivatives (Indirect Comparison):

These compounds exhibit marked activity against leukemia models, with lipophilicity enabling blood-brain barrier penetration .

Vasoactive Oxazole Derivatives:

In , oxazole-4-carboxylic acids with complex substituents demonstrated vasoactive effects. For instance, 2-methyl-5-{methyl[...]}-1,3-oxazole-4-carboxylic acid induced vasoconstriction at low concentrations (1–50 μmol/L), while the phenyl-substituted analog caused vasodilation . This suggests that substituent polarity and steric effects critically modulate biological activity.

Biological Activity

2-(1-Chloroethyl)-1,3-oxazole-4-carboxylic acid is a heterocyclic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This compound features a chloroethyl group and an oxazole ring, which contribute to its reactivity and interaction with biological systems. This article reviews the biological activity of this compound, focusing on its antimicrobial, anticancer properties, and mechanisms of action, supported by relevant research findings.

The structural formula of 2-(1-Chloroethyl)-1,3-oxazole-4-carboxylic acid is represented as follows:

$$\text{C}_6\text{H}_6\text{Cl}\text{N}_1\text{O}_3$$

This compound can undergo various chemical reactions including substitution, oxidation, and reduction, which allows for the synthesis of derivatives with potentially enhanced biological activity.

Antimicrobial Activity

Research indicates that 2-(1-Chloroethyl)-1,3-oxazole-4-carboxylic acid exhibits significant antimicrobial properties. A study conducted by Sadek et al. evaluated a series of oxazole derivatives against various bacterial and fungal strains. The results demonstrated that certain derivatives showed notable inhibition zones against E. coli, S. aureus, P. aeruginosa, and fungi like Candida albicans at higher concentrations (200 µg/ml). The inhibition zones are summarized in the following table:

Compound	E. coli (mm)	S. aureus (mm)	P. aeruginosa (mm)	A. niger (mm)	C. albicans (mm)
2-(1-Chloroethyl)-1,3-oxazole-4-carboxylic acid	12	9	11	10	12
Ofloxacin	17	16	16	-	-
Ketoconazole	-	-	-	-	30

These results suggest that the compound has a comparable efficacy to established antibiotics like Ofloxacin and Ketoconazole .

Anticancer Activity

The anticancer potential of 2-(1-Chloroethyl)-1,3-oxazole-4-carboxylic acid has been explored in various studies. The compound's mechanism involves the formation of covalent bonds with nucleophilic sites on proteins or DNA, leading to inhibition of critical cellular processes such as enzyme activity and DNA replication.

In a study focusing on oxazole derivatives, it was found that compounds similar to 2-(1-Chloroethyl)-1,3-oxazole-4-carboxylic acid exhibited cytotoxic effects against several cancer cell lines, including MCF7 (breast cancer) and HT29 (colon cancer). The derivatives showed IC50 values ranging from 0.06 µM to over 10 µM depending on the specific structural modifications made .

The biological activity of 2-(1-Chloroethyl)-1,3-oxazole-4-carboxylic acid can be attributed to several mechanisms:

Covalent Bond Formation: The chloroethyl group can react with nucleophilic sites on proteins or nucleic acids, leading to functional inhibition.

Hydrogen Bonding: The oxazole ring can participate in hydrogen bonding and π-π interactions with target biomolecules, enhancing binding affinity.

Enzyme Inhibition: The compound may act as an inhibitor for specific enzymes involved in metabolic pathways crucial for cancer cell survival .

Case Studies

Several case studies have highlighted the effectiveness of this compound in various biological contexts:

• Antimicrobial Efficacy: A study demonstrated that derivatives of oxazole compounds showed significant antimicrobial activity against resistant strains of bacteria and fungi.
• Cancer Cell Line Studies: Research conducted on modified oxazole derivatives indicated promising results in inhibiting tumor growth in vitro across multiple cancer types.
• Mechanistic Insights: Investigations into the mechanism revealed that the compound's interactions with DNA led to increased apoptosis in cancer cells.